4-methyl-6-nitro-2H-1,3-benzodioxole-5-carboxylic acid
Overview
Description
The compound “4-methyl-6-nitro-2H-1,3-benzodioxole-5-carboxylic acid” is a chemical substance with the CAS Number: 861588-35-4 . It has a molecular weight of 225.16 . The IUPAC name for this compound is 4-methyl-6-nitrobenzo[d][1,3]dioxole-5-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7NO6/c1-4-7(9(11)12)5(10(13)14)2-6-8(4)16-3-15-6/h2H,3H2,1H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a solid . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Fluorescent Response and Chemo-Functional Derivatives
4-Methyl-6-nitro-2H-1,3-benzodioxole-5-carboxylic acid and its related compounds have been studied for their potential in creating fluorescent responses. Research by Nishida et al. (2005) on bi-functional methyl 5-nitro-l,3-benzodioxole-4-carboxylates, which are homologues of this compound, shows that these compounds are non-fluorescent but can produce fluorescent products through various chemical reactions such as thiol coupling and photo-activated transformation (Nishida, Suzuki, Ohguro, & Kobayashi, 2005).
Crystal Structure Analysis
The crystal structure of derivatives of 1,3-benzodioxle-4-carboxylic acid, closely related to the queried compound, has been analyzed to understand their molecular design and potential applications in chiral fluorometric agents. These studies, such as the one by Nishida et al. (2001), provide valuable insights into the structural aspects of these compounds (Nishida, Suzuki, Kobayashi, Toriumi, & Hashimoto, 2001).
Synthesis and Characterization in Chiral Analysis
Compounds with a 1,3-benzodioxole skeleton, including those similar to this compound, have been synthesized and characterized for their use in chiral analyses. Suzuki et al. (2004) discuss the synthesis of asymmetric nitrobenzoic acids with a 1,3-benzodioxole skeleton, highlighting their application in separating enantiomers in both HPLC and NMR analyses (Suzuki, Nishida, Ohguro, Miura, Tsuchida, & Kobayashi, 2004).
Nitration Studies
The process of nitration, which is key to producing nitro derivatives like this compound, has been extensively studied. For instance, Brown et al. (1969) explored the nitration of benzo[b] thiophen-3-carboxylic acid, providing insights into the formation of nitro derivatives (Brown, Reid, Brown, Armstrong, Martin-smith, Sneader, Brophy, & Sternhell, 1969).
Application in Peptide Synthesis
Compounds related to this compound have been utilized in peptide synthesis. Fernandez et al. (2010) demonstrated the synthesis of enantiopure derivatives, showcasing their potential in the construction of peptides (Fernandez, Pampín, González, Estévez, & Estévez, 2010).
Potential in Dye Synthesis
The derivative compounds have also been studied for their potential use in dye synthesis. Rangnekar and Dhamnaskar (1990) synthesized heterocyclic derivatives, demonstrating their application as disperse dyes for polyester fibers (Rangnekar & Dhamnaskar, 1990).
Sensing Applications
Research has also been conducted on the use of nitroaromatic compounds like this compound in sensing applications. Yan et al. (2017) synthesized and studied the fluorescent properties of these compounds, highlighting their utility in selective sensing of specific compounds (Yan, Ni, Zhao, Sun, Bai, Shi, & Xing, 2017).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard codes associated with it are H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
4-methyl-6-nitro-1,3-benzodioxole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO6/c1-4-7(9(11)12)5(10(13)14)2-6-8(4)16-3-15-6/h2H,3H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGWOTAUBCLTFJY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC2=C1OCO2)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
861588-35-4 | |
Record name | 4-methyl-6-nitro-2H-1,3-benzodioxole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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